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Compound of Interest

Compound Name: 3-Bromofuran-2-carbaldehyde

Cat. No.: B086034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties and

synthesis of 3-Bromofuran-2-carbaldehyde, a key intermediate in organic synthesis. Its dual

functionality, featuring a reactive bromine atom and an aldehyde group, makes it a versatile

building block for the construction of complex molecular architectures, particularly in the fields

of pharmaceuticals and agrochemicals.

Core Chemical Data
The fundamental molecular properties of 3-Bromofuran-2-carbaldehyde are summarized

below. This data is essential for stoichiometric calculations, analytical characterization, and

experimental design.

Property Value

Molecular Formula C5H3BrO2[1][2][3]

Molecular Weight 174.98 g/mol [1][4][5]

CAS Number 14757-78-9[1][2][3]

Synonyms
3-Bromo-2-furaldehyde, 3-Bromo-2-formylfuran,

3-Bromofuran-2-carboxaldehyde[1]
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Experimental Protocols
A validated experimental protocol for the synthesis of 3-Bromofuran-2-carbaldehyde is

detailed below. This procedure provides a reliable method for the laboratory-scale preparation

of this compound.

Synthesis of 3-Bromofuran-2-carbaldehyde

Principle: This synthesis involves the formylation of 3-bromofuran using a strong base (lithium

diisopropylamide, LDA) to generate a highly reactive organolithium intermediate, which is then

quenched with N,N-dimethylformamide (DMF) to introduce the aldehyde functionality.

Materials:

3-bromofuran (1.00 g, 6.80 mmol)

Lithium diisopropylamide (LDA), freshly prepared (6.80 mmol)

N,N-dimethylformamide (DMF) (0.56 mL, 7.20 mmol)

Tetrahydrofuran (THF), anhydrous

Ethyl acetate (EtOAc)

Water

Brine

Magnesium sulfate (MgSO4)

Silica gel for column chromatography

Procedure:[2]

Reaction Setup: In a flame-dried flask under an inert atmosphere, dissolve freshly prepared

LDA (6.80 mmol) in anhydrous THF (4 mL). Cool the solution to -78 °C using a dry

ice/acetone bath.
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Addition of 3-bromofuran: Slowly add a solution of 3-bromofuran (1.00 g, 6.80 mmol) in

anhydrous THF (5 mL) to the LDA solution at -78 °C. Stir the mixture for 15 minutes at this

temperature.

Formylation: Add a solution of DMF (0.56 mL, 7.20 mmol) in anhydrous THF (2 mL) dropwise

to the reaction mixture. The resulting mixture is stirred for 1 hour at -78 °C.

Warming and Quenching: Allow the reaction mixture to warm to room temperature. Quench

the reaction by adding water.

Extraction: Extract the aqueous mixture with ethyl acetate (2 x 50 mL).

Washing and Drying: Combine the organic extracts and wash with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate (MgSO4).

Purification: Remove the solvent under reduced pressure. Purify the residue by column

chromatography on silica gel using a mixture of ethyl acetate and hexane (20:80) as the

eluent.

Product Characterization: The final product is obtained as an oil which solidifies upon cooling

(0.49 g, 41% yield). The product can be characterized by mass spectrometry and NMR

spectroscopy.

Logical Relationships and Workflows
The following diagrams illustrate the key relationships and workflows associated with 3-
Bromofuran-2-carbaldehyde.
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Logical Relationship of Chemical Properties

3-Bromofuran-2-carbaldehyde

Molecular Formula
C5H3BrO2

has

Molecular Weight
174.98 g/mol

corresponds to

Click to download full resolution via product page

Caption: Chemical properties of 3-Bromofuran-2-carbaldehyde.
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Synthesis Workflow
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Caption: Experimental workflow for the synthesis of 3-Bromofuran-2-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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